![molecular formula C19H21FN2OS B5747634 1-[2-(ethylthio)benzoyl]-4-(2-fluorophenyl)piperazine](/img/structure/B5747634.png)
1-[2-(ethylthio)benzoyl]-4-(2-fluorophenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-(ethylthio)benzoyl]-4-(2-fluorophenyl)piperazine, commonly known as EFDP, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. EFDP is a piperazine derivative that belongs to the class of phenylpiperazines and has been studied for its potential use in treating various neurological and psychiatric disorders.
Mechanism of Action
The mechanism of action of EFDP is not fully understood, but it is believed to act as a partial agonist at serotonin and dopamine receptors, which results in the modulation of neurotransmitter release and uptake. This modulation may lead to the regulation of mood and behavior.
Biochemical and Physiological Effects:
EFDP has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release and uptake, the regulation of mood and behavior, and the potential for neuroprotection. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of EFDP in lab experiments is its potential for use in the treatment of neurological and psychiatric disorders. However, there are limitations to its use, including the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on EFDP, including the exploration of its potential use in the treatment of other neurological and psychiatric disorders, the development of more potent and selective derivatives, and the investigation of its potential for use in combination with other drugs. Further research is also needed to fully understand its mechanism of action and potential side effects.
In conclusion, EFDP is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It has been studied for its potential use in treating various neurological and psychiatric disorders and has been shown to have a variety of biochemical and physiological effects. Further research is needed to fully understand its mechanism of action and potential side effects, but EFDP holds promise for the development of new treatments for these disorders.
Synthesis Methods
EFDP can be synthesized through a multi-step process that involves the condensation of 2-(ethylthio)benzoic acid with 1,2-diaminobenzene, followed by the reaction of the resulting product with 2-fluoroaniline. The final product is obtained through purification and crystallization.
Scientific Research Applications
EFDP has been studied for its potential use in treating various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. It has been shown to have an affinity for serotonin and dopamine receptors, which are neurotransmitters that play a crucial role in the regulation of mood and behavior.
properties
IUPAC Name |
(2-ethylsulfanylphenyl)-[4-(2-fluorophenyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN2OS/c1-2-24-18-10-6-3-7-15(18)19(23)22-13-11-21(12-14-22)17-9-5-4-8-16(17)20/h3-10H,2,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPBIMQGGUOKXPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.